Cas no 90029-85-9 (3-(3-oxoprop-2-enyl)thymidine)

• Product Name: 3-(3-oxoprop-2-enyl)thymidine
• CAS No: 90029-85-9
• MF: C₁₃H₁₆N₂O₆
• MW: 296.275943756104
• CID: 994509
• PubChem ID: 13871382
• Update Time: 2025-04-20

3-(3-oxoprop-2-enyl)thymidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-oxoprop-2-enyl)thymidine
• Thymidine, 3-(3-oxo-1-propenyl)-
• 90029-85-9
• (E)-3-[3-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-5-methyl-2,6-dioxopyrimidin-1-yl]prop-2-enal
• BRN 5617849
• 3-(3-Oxopropenyl)thymidine
• SCHEMBL2056801
• CHEMBL3143656

• Inchi： 1S/C13H16N2O6/c1-8-6-15(11-5-9(18)10(7-17)21-11)13(20)14(12(8)19)3-2-4-16/h2-4,6,9-11,17-18H,5,7H2,1H3/b3-2+/t9-,10+,11+/m0/s1
• InChI Key： KZCPJWRRJRMRMW-LZDJJOMISA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N(/C=C/C=O)C(C(C)=C1)=O)=O)O

Computed Properties

• Exact Mass: 296.101
• Monoisotopic Mass: 296.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 107A^2

Experimental Properties

• Density: 1.519
• Boiling Point: 522.2°C at 760 mmHg
• Flash Point: 269.6°C
• Refractive Index: 1.66